1-(2,6-Bis(benzyloxy)phenyl)ethanone

• IUPAC Name: 1-[2,6-bis(phenylmethoxy)phenyl]ethanone
• InChI: InChI=1S/C22H20O3/c1-17(23)22-20(24-15-18-9-4-2-5-10-18)13-8-14-21(22)25-16-19-11-6-3-7-12-19/h2-14H,15-16H2,1H3
• InChI Key: ZQJARFAIOBJZSO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC=C1OCC2=CC=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C22H20O3
• DSSTOX Substance ID: DTXSID10356969
• Molecular Weight: 332.4 g/mol
• CAS RN: 3886-19-9

Description

“1-(2,6-Bis(benzyloxy)phenyl)ethanone” is a chemical compound with the molecular formula C22H20O3. It is a pale-yellow to yellow-brown solid at room temperature.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, 1-(2,4-bis(benzyloxy)phenyl)ethanone can be obtained by the reaction of benzyl bromide with resacetophenone in the presence of potassium carbonate in refluxing acetonitrile for 18 hours.

Molecular Structure Analysis

The molecular structure of “1-(2,6-Bis(benzyloxy)phenyl)ethanone” consists of a central ethanone group (C2H2O) attached to a phenyl group (C6H5) that is substituted at the 2 and 6 positions with benzyloxy groups (C6H5CH2O). The exact mass of the molecule is 332.14124450 g/mol.

Physical And Chemical Properties Analysis

“1-(2,6-Bis(benzyloxy)phenyl)ethanone” is a pale-yellow to yellow-brown solid at room temperature. It has a molecular weight of 332.4 g/mol. The compound has a XLogP3-AA value of 4.5, indicating its lipophilicity. It has no hydrogen bond donors and three hydrogen bond acceptors. The topological polar surface area is 35.5 Ų.

Scientific Research Applications

• Efficient Synthesis Methods: A study discussed efficient syntheses of bis(1H-indol-3-yl)ethanones via reactions involving phenylglyoxals, highlighting advantages like short reaction time and excellent yields (Mosslemin & Movahhed, 2012).

• Synthesis and Characterization: Research on the synthesis and characterization of new pyrazoline compounds derived from azo chalcones involved 1-[4-(2,4-Bis-benzyloxy-phenylazo)-phenyl]-ethanone (Az), demonstrating the potential for creating various novel compounds (Hasan & Jaff, 2019).

• Antimicrobial Applications: A study explored the antimicrobial activity of a synthesized compound related to 1-(2,6-Bis(benzyloxy)phenyl)ethanone, demonstrating its potential in pharmaceutical industry and drug research (Wanjari, 2020).

• Chalcone-Based Molecules: The synthesis of chalcone-based bis 1,4-disubstituted 1,2,3-triazole heterocyclic molecules and their antimicrobial effects were investigated, involving derivatives of 1-(2,6-Bis(benzyloxy)phenyl)ethanone (Umapathi et al., 2021).

• Sterically Encumbered Systems: Research into sterically demanding ligands for the syntheses of compounds with two p-phenylene-bridged phosphorus centers involved a related compound, providing insights into novel material synthesis (Shah et al., 2000).

• Estrogen Receptor Modulators: The synthesis and evaluation of diaryl and triaryl hydrazone derivatives as possible estrogen receptor modulators involved compounds related to 1-(2,6-Bis(benzyloxy)phenyl)ethanone, demonstrating potential in anticancer and antimicrobial activities (Pandey et al., 2002).

Synthesis routes and methods

Procedure details

A suspension of (2′,6′-dihydroxy)acetophenone (25.0 g, 164 mmol), benzyl bromide (40 mL, 337 mmol), potassium carbonate (136 g, 986 mmol) and sodium iodide (2.5 g, 16 mmol) in acetone (500 mL) was stirred at reflux overnight. The mixture was concentrated under reduced pressure, and diluted with ethyl acetate (500 mL) and water (250 mL). The separated aqueous phase was extracted with ethyl acetate (200 mL×2). The combined organic phase was washed with brine (100 mL), dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was triturated with hexane, collected by filtration, washed with hexane and dried under reduced pressure to give 1-[2,6-bis(benzyloxy)phenyl]ethanone (24.9 g, yield; 46%).